molecular formula C21H29N3O3 B2857317 4-hydroxy-1-(2-methoxyethyl)-6-methyl-3-((4-methylpiperidin-1-yl)(pyridin-3-yl)methyl)pyridin-2(1H)-one CAS No. 897611-19-7

4-hydroxy-1-(2-methoxyethyl)-6-methyl-3-((4-methylpiperidin-1-yl)(pyridin-3-yl)methyl)pyridin-2(1H)-one

Cat. No.: B2857317
CAS No.: 897611-19-7
M. Wt: 371.481
InChI Key: KDNAAQDWKNZHNM-UHFFFAOYSA-N
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Description

4-hydroxy-1-(2-methoxyethyl)-6-methyl-3-((4-methylpiperidin-1-yl)(pyridin-3-yl)methyl)pyridin-2(1H)-one is a useful research compound. Its molecular formula is C21H29N3O3 and its molecular weight is 371.481. The purity is usually 95%.
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Scientific Research Applications

NMR Spectroscopy and Structural Analysis

  • The application of NMR spectroscopy in the structural analysis of chlorinated pyridines showcases the utility of chlorine-isotope effects for identifying chlorinated carbons, providing insights into solving structural problems in chlorinated compounds (Irvine, Cooper, & Thornburgh, 2008).

Electrochemical Behavior

  • Studies on the electrochemical behavior of unsymmetrical dihydropyridines in protic medium highlight the potential of these compounds in generating cyclic hydroxamic acids and other cyclic compounds via reduction and oxidation processes, suggesting applications in synthetic organic chemistry (David, Hurvois, Tallec, & Toupet, 1995).

Organic Synthesis and Chemical Transformations

  • The indirect electrochemical oxidation of piperidin-4-ones mediated by sodium halide-base systems for synthesizing α-hydroxyketals demonstrates the utility of electrochemical methods in organic synthesis and functional group transformations (Elinson et al., 2006).
  • The development of novel synthesis routes for heterocycles using monoalkylated pyridines indicates the potential of these compounds in diversifying synthetic strategies for complex organic molecules (Ahipa et al., 2014).

Molecular Structure and Hydrogen Bonding

  • Crystallographic studies of N-aryl-substituted hydroxypyridin-4-ones reveal insights into hydrogen bonding and molecular packing, which could inform the design of materials and molecular recognition systems (Burgess et al., 1998).

Properties

IUPAC Name

4-hydroxy-1-(2-methoxyethyl)-6-methyl-3-[(4-methylpiperidin-1-yl)-pyridin-3-ylmethyl]pyridin-2-one
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C21H29N3O3/c1-15-6-9-23(10-7-15)20(17-5-4-8-22-14-17)19-18(25)13-16(2)24(21(19)26)11-12-27-3/h4-5,8,13-15,20,25H,6-7,9-12H2,1-3H3
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

KDNAAQDWKNZHNM-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1CCN(CC1)C(C2=CN=CC=C2)C3=C(C=C(N(C3=O)CCOC)C)O
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C21H29N3O3
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

371.5 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

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